
Safety and handling of 1-Benzyloxy-2-methyl-3-
nitrobenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-Benzyloxy-2-methyl-3-

nitrobenzene

Cat. No.: B1267161 Get Quote

An In-depth Technical Guide to 1-Benzyloxy-2-methyl-3-nitrobenzene: Safety, Handling, and

Experimental Protocols

Introduction
1-Benzyloxy-2-methyl-3-nitrobenzene is a substituted nitrobenzene compound with the

chemical formula C₁₄H₁₃NO₃.[1] It is primarily utilized as a laboratory chemical and as an

intermediate in the synthesis of other organic compounds, such as 1-[2-[2-(benzyloxy)-6-

nitrophenyl]vinyl]pyrrolidine and 4-(benzyloxy)-1H-indole.[2] This technical guide provides a

comprehensive overview of its physical and chemical properties, detailed safety and handling

procedures, and experimental protocols for its synthesis. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

research.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Benzyloxy-2-methyl-3-nitrobenzene is

presented in the table below.
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Property Value Reference

CAS Number 20876-37-3 [1][2][3]

Molecular Formula C₁₄H₁₃NO₃ [1]

Molecular Weight 243.26 g/mol [2]

Appearance Yellow powdered solid [2]

Melting Point 60-63 °C [1][2][3]

Boiling Point 150 °C at 1.5 mmHg [4]

Density 1.738 g/mL at 25 °C [4]

Flash Point >230 °F (>110 °C) [4]

Storage Temperature Room temperature [2]

Safety and Handling
According to the 2012 OSHA Hazard Communication Standard, 1-Benzyloxy-2-methyl-3-
nitrobenzene is not considered a hazardous chemical.[3] However, as with any laboratory

chemical, appropriate safety precautions should be taken.

Personal Protective Equipment (PPE)
When handling 1-Benzyloxy-2-methyl-3-nitrobenzene, the following personal protective

equipment is recommended:

Eye Protection: Safety glasses with side-shields or goggles.[3]

Hand Protection: Chemical-resistant gloves.[3]

Respiratory Protection: A dust mask (type N95 or equivalent) should be worn, especially

when handling the powdered form to avoid dust formation.

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[3]

First Aid Measures
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In case of exposure, the following first aid measures should be taken:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention if irritation persists.[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Get medical attention if symptoms occur.[3]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Get medical attention if

symptoms occur.[3]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Get medical attention if symptoms occur.[3]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust.[5] Use in a

well-ventilated area.[6] Wash hands thoroughly after handling.[6]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3] Store

away from incompatible materials such as strong bases.[5]

Toxicology
While specific toxicological data for 1-Benzyloxy-2-methyl-3-nitrobenzene is limited, the

toxicology of nitrobenzene, a related compound, is well-documented and can provide insights

into potential hazards. Nitrobenzene is readily absorbed through inhalation, oral, and dermal

routes.[7]

The primary health effect of nitrobenzene exposure is methemoglobinemia, a condition where

the iron in hemoglobin is oxidized, reducing the blood's ability to carry oxygen.[8] Symptoms of

acute exposure can include cyanosis, fatigue, dizziness, headache, and at higher levels,

respiratory depression and coma.[7] Chronic exposure has been associated with similar

symptoms.[7] The International Agency for Research on Cancer (IARC) has classified

nitrobenzene as "possibly carcinogenic to humans" (Group 2B).[7] It is also a known

reproductive toxicant in male animals.[7][9]
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Given these potential hazards associated with the nitrobenzene moiety, it is prudent to handle

1-Benzyloxy-2-methyl-3-nitrobenzene with care to minimize exposure.

Experimental Protocols
Synthesis of 1-Benzyloxy-2-methyl-3-nitrobenzene
The following protocol describes the synthesis of 1-Benzyloxy-2-methyl-3-nitrobenzene from

2-methyl-3-nitrophenol and benzyl bromide.[2]

Materials:

2-methyl-3-nitrophenol

Benzyl bromide

Potassium carbonate

N,N-dimethylformamide (DMF)

Toluene

Anhydrous magnesium sulfate

Water

Saturated aqueous sodium chloride solution

Procedure:

To a reaction vial containing 30.6 g (200 mmol) of 2-methyl-3-nitrophenol, add 41.5 g (300

mmol) of potassium carbonate and 200 mL of N,N-dimethylformamide.

Under an argon atmosphere, slowly add 23.8 mL (200 mmol) of benzyl bromide dropwise to

the reaction mixture.

Stir the reaction at room temperature for 3 hours.

After the reaction is complete, pour the reaction solution into 1000 mL of water.
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Extract the aqueous mixture with 800 mL of toluene, followed by a second extraction with

500 mL of toluene.

Combine the organic phases and wash sequentially with water and saturated aqueous

sodium chloride solution.

Dry the organic phase over anhydrous magnesium sulfate.

Concentrate the organic phase under reduced pressure to yield 49.3 g of 1-Benzyloxy-2-
methyl-3-nitrobenzene as a yellow powder (quantitative yield).[2]

Characterization Data:

¹H-NMR (CDCl₃, δ ppm): 2.42 (s, 3H), 5.13 (s, 2H), 7.08-7.11 (m, 1H), 7.21-7.27 (m, 1H),

7.32-7.44 (m, 6H).[2]

Mass Spectrum (CI, m/z): 244 [M+1]⁺.[2]

TLC: Rբ value: 0.48 (n-hexane/ethyl acetate = 4:1, v/v).[2]

Diagrams
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Caption: Synthesis workflow for 1-Benzyloxy-2-methyl-3-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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